Cas no 1824209-12-2 (Tert-butyl N-(1-cyclohexyl-1-hydroxypropan-2-YL)carbamate)

• Product Name: Tert-butyl N-(1-cyclohexyl-1-hydroxypropan-2-YL)carbamate
• CAS No: 1824209-12-2
• MF: C₁₄H₂₇NO₃
• MW: 257.369084596634
• CID: 5909184
• PubChem ID: 18955947
• Update Time: 2025-10-29

Tert-butyl N-(1-cyclohexyl-1-hydroxypropan-2-YL)carbamate Chemical and Physical Properties

Names and Identifiers

• 1824209-12-2
• TERT-BUTYL N-(1-CYCLOHEXYL-1-HYDROXYPROPAN-2-YL)CARBAMATE
• EN300-4391950
• SCHEMBL4753064
• Tert-butyl N-(1-cyclohexyl-1-hydroxypropan-2-YL)carbamate

• Inchi： 1S/C14H27NO3/c1-10(15-13(17)18-14(2,3)4)12(16)11-8-6-5-7-9-11/h10-12,16H,5-9H2,1-4H3,(H,15,17)
• InChI Key： WZDRUGZYPUHVEN-UHFFFAOYSA-N
• SMILES： OC(C(C)NC(=O)OC(C)(C)C)C1CCCCC1

Computed Properties

• Exact Mass: 257.19909372g/mol
• Monoisotopic Mass: 257.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 58.6Ų

Additional information on Tert-butyl N-(1-cyclohexyl-1-hydroxypropan-2-YL)carbamate

Comprehensive Guide to Tert-butyl N-(1-cyclohexyl-1-hydroxypropan-2-YL)carbamate (CAS No. 1824209-12-2)

Tert-butyl N-(1-cyclohexyl-1-hydroxypropan-2-YL)carbamate (CAS No. 1824209-12-2) is a specialized organic compound widely used in pharmaceutical research, chemical synthesis, and material science. This compound, often referred to as a carbamate derivative, plays a crucial role in the development of bioactive molecules and drug intermediates. Its unique structure, featuring a cyclohexyl group and a hydroxypropan-2-YL moiety, makes it a valuable building block in modern synthetic chemistry.

The growing interest in Tert-butyl N-(1-cyclohexyl-1-hydroxypropan-2-YL)carbamate is driven by its applications in peptide synthesis and medicinal chemistry. Researchers are increasingly exploring its potential in designing novel therapeutics, particularly in the fields of neurology and oncology. With the rise of AI-driven drug discovery, compounds like this are gaining attention for their ability to serve as scaffolds for drug candidates.

One of the key advantages of Tert-butyl N-(1-cyclohexyl-1-hydroxypropan-2-YL)carbamate is its stability under various reaction conditions. This makes it an ideal candidate for multi-step synthesis and high-throughput screening. The tert-butyl carbamate (Boc) protecting group is particularly useful in peptide chemistry, as it can be selectively removed under mild acidic conditions without affecting other functional groups.

In recent years, the demand for Tert-butyl N-(1-cyclohexyl-1-hydroxypropan-2-YL)carbamate has surged due to its role in developing small molecule inhibitors and enzyme modulators. The compound's ability to interact with biological targets has made it a subject of interest in computational chemistry and molecular docking studies. Researchers are leveraging AI tools to predict its binding affinity with various proteins, accelerating the drug discovery process.

The synthesis of Tert-butyl N-(1-cyclohexyl-1-hydroxypropan-2-YL)carbamate typically involves the reaction of 1-cyclohexyl-1-hydroxypropan-2-amine with di-tert-butyl dicarbonate in the presence of a base. This method ensures high yield and purity, making the compound suitable for pharmaceutical-grade applications. The process is often optimized using green chemistry principles to minimize environmental impact.

From a commercial perspective, Tert-butyl N-(1-cyclohexyl-1-hydroxypropan-2-YL)carbamate is available through specialized chemical suppliers who cater to the research and development sector. Its price and availability may vary depending on the scale of purchase and the level of purity required. Many suppliers now offer custom synthesis services for this compound, allowing researchers to obtain tailored quantities for specific projects.

Quality control is paramount when working with Tert-butyl N-(1-cyclohexyl-1-hydroxypropan-2-YL)carbamate. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely used to verify its identity and purity. These methods ensure that the compound meets the stringent requirements of pharmaceutical applications and academic research.

The future outlook for Tert-butyl N-(1-cyclohexyl-1-hydroxypropan-2-YL)carbamate appears promising, particularly in the context of personalized medicine and targeted drug delivery. As the pharmaceutical industry continues to embrace AI-assisted drug design, the demand for specialized intermediates like this is expected to grow. Researchers are also exploring its potential in bioconjugation and prodrug development.

For laboratories handling Tert-butyl N-(1-cyclohexyl-1-hydroxypropan-2-YL)carbamate, proper storage conditions are essential to maintain its stability. The compound should be kept in a cool, dry place, preferably under inert atmosphere, to prevent degradation. Safety data sheets provide detailed information about handling procedures and personal protective equipment requirements.

In conclusion, Tert-butyl N-(1-cyclohexyl-1-hydroxypropan-2-YL)carbamate (CAS No. 1824209-12-2) represents an important tool in modern chemical research. Its versatility in organic synthesis, combined with its potential pharmacological applications, makes it a compound of significant interest to both academic and industrial researchers. As synthetic methodologies advance and computational tools become more sophisticated, we can expect to see even broader applications for this valuable chemical building block.